Cas no 1181632-28-9 ()

• CAS No: 1181632-28-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6771198
• PubChem ID: 18370378
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H12O3/c1-8-5-3-4-6-9(8)7-10(12)11(13)14-2/h3-6H,7H2,1-2H3
• InChI Key： FFYIUHSHGBCPCT-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives